Cas no 53438-98-5 (2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-5-methyl-
• CAS No: 53438-98-5
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 357264
• PubChem ID: 15374492
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-(2-bromoethyl)-5-methyl-
• 1-(2-bromoethyl)-5-methylpyrimidine-2,4-dione
• 1-(2-Bromoethyl)-5-methylpyrimidine-2,4(1H,3H)-dione
• DTXSID40572130
• 53438-98-5

• Inchi： 1S/C7H9BrN2O2/c1-5-4-10(3-2-8)7(12)9-6(5)11/h4H,2-3H2,1H3,(H,9,11,12)
• InChI Key： MDPOWKDHWLSZEH-UHFFFAOYSA-N
• SMILES： BrCCN1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 231.98477
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones